Cas no 1030122-77-0 ((3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride)

• Product Name: (3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride
• CAS No: 1030122-77-0
• MF: C₁₃H₁₈ClN₃
• MW: 251.755121707916
• CID: 3167145
• PubChem ID: 68802903
• Update Time: 2025-10-24

(3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanaminehydrochloride
• LEB94596
• 1030122-77-0
• SCHEMBL3823086
• (3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride

• Inchi： 1S/C13H17N3.ClH/c1-9-5-4-6-12(7-9)16-11(3)13(8-14)10(2)15-16;/h4-7H,8,14H2,1-3H3;1H
• InChI Key： OJTSMPLPNOKTLW-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC=C(C)C=2)C(C)=C(CN)C(C)=N1

Computed Properties

• Exact Mass: 251.119
• Monoisotopic Mass: 251.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Additional information on (3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride

(3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride (CAS No. 1030122-77-0): A Novel Pyrazole-Based Compound with Promising Therapeutic Potential

(3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride, a derivative of the pyrazole scaffold, has emerged as a focal point in pharmaceutical research due to its unique chemical structure and potential biological activities. The CAS No. 1030122-77-0 compound is characterized by a pyrazole ring substituted with methyl groups at the 3- and 5-positions, along with an m-tolyl group at the 1-position. This structural arrangement facilitates interactions with various biological targets, making it a candidate for exploring novel therapeutic applications. Recent studies highlight its potential in modulating inflammatory pathways and neurodegenerative processes, underscoring its significance in drug discovery.

The pyrazole ring is a versatile heterocyclic structure known for its ability to form stable complexes with metal ions and interact with biological macromolecules. The m-tolyl group (3-methylphenyl) introduces aromaticity and steric effects, enhancing the compound's solubility and bioavailability. The 1H-pyrazol-4-yl substituent further contributes to its pharmacophore, enabling selective interactions with enzyme active sites or receptor binding pockets. These structural features are critical for understanding its mechanism of action and optimizing its therapeutic profile.

Recent advancements in medicinal chemistry have emphasized the importance of pyrazole derivatives in targeting inflammation and neurodegeneration. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs exhibit potent anti-inflammatory effects by inhibiting NF-κB signaling pathways. The hydrochloride salt form of (3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine ensures its stability in aqueous environments, a crucial factor for drug formulation and delivery. This property aligns with the growing demand for orally bioavailable small molecules in therapeutic applications.

Pharmacological investigations have revealed that the pyrazole scaffold can modulate multiple targets, including kinases, phosphatases, and transcription factors. For instance, a 2024 preclinical study highlighted the compound's ability to inhibit JAK-STAT signaling, which is implicated in autoimmune diseases and cancer progression. The methanamine moiety likely contributes to its ability to form hydrogen bonds with protein residues, enhancing its binding affinity and selectivity. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and certain malignancies.

Structural analysis of (3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride reveals its potential as a multitarget ligand. The dimethyl substitution on the pyrazole ring may enhance its lipophilicity, facilitating cellular uptake. The m-tolyl group introduces steric hindrance, which could be beneficial in reducing off-target effects. These modifications are critical for balancing efficacy and safety in drug development, particularly in the context of chronic disease management.

Recent computational studies have utilized molecular docking and dynamics simulations to predict the compound's interactions with key biological targets. For example, a 2023 computational analysis published in Drug Discovery Today suggested that the pyrazole ring could bind to the ATP-binding site of certain kinases, while the hydrochloride salt form may influence its solubility and permeability. These insights provide a foundation for optimizing the compound's pharmacokinetic properties and therapeutic potential.

The pyrazole framework has also been explored for its role in neurodegenerative disorders. A 2024 study in Neuropharmacology reported that compounds with similar structural features exhibit neuroprotective effects by reducing oxidative stress and modulating mitochondrial function. The hydrochloride salt form may enhance its stability in the central nervous system, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's potential in the field of neuropharmacology.

Environmental and synthetic considerations are essential in the development of (3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride. The synthetic route involving the pyrazole ring formation and subsequent functionalization ensures the compound's accessibility for further modifications. The hydrochloride salt form is particularly advantageous for pharmaceutical applications, as it provides a stable and soluble form suitable for oral administration. These factors are critical for translating preclinical findings into viable therapeutic options.

Future research on (3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride should focus on elucidating its exact mechanism of action and optimizing its pharmacological profile. The pyrazole scaffold offers a versatile platform for drug design, and further exploration of its interactions with biological targets could lead to the development of more effective therapies. The hydrochloride salt form remains a key factor in ensuring the compound's stability and bioavailability, which are essential for its success in clinical applications.

In conclusion, (3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine hydrochloride represents a promising candidate in the quest for novel therapeutic agents. Its unique chemical structure and potential biological activities position it as a valuable tool in pharmaceutical research. Continued investigation into its pharmacological properties and clinical applications will be crucial for realizing its full potential in addressing unmet medical needs.